Cas no 194468-36-5 (Vinflunine ditartrate)

Vinflunine ditartrate Properties

Names and Identifiers

• F 12158
• Vinflunine Ditartrate
• VINFLUNINE
• Vinflunine Ditartrat
• 20',20'-Difluoro-3',4'-dihydrovinorelbine Ditartrate
• 4'-Deoxy-20',20'-difluoro-5'-norvincaleukoblastine Ditartrate
• BMS 710485
• Javlor
• Ditartrate
• (2β,3β,4β,5α,12β,19α)-4-(Acetyloxy)-6,7-didehydro-15-[(2R,4R,6S,8S)-4-(1,1-difluoroethyl)-1,3,4,5,6,7,8,9-octahydro-8-(Methoxycarbonyl)-2,6-Methano-2H-azecino[4,3-b]indol-8-yl]-3-hydroxy-16-Methoxy-1-MethylaspidosperMidine-3-carboxylic Acid Methyl Ester (2R,3R)-2,3-Dihydroxybutanedioate
• 20',20'-Difluoro-3',4'-dihydrovinorelbine Ditartrate
• 4'-Deoxy-20',20'-difluoro-5'-norvincaleukoblastine Ditartrate
• VINFLUNINE DITARTRATE [MI]
• F-12158
• DTXSID80870081
• HY-B0628B
• CS-0109240
• 4'-Deoxy-20',20'-difluoro-8'-norvincaleucoblastine ditartrate
• UNII-33MG53C7XW
• (2R,3R)-2,3-dihydroxybutanedioic acid;methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-4-[(12S,14S,16R)-16-(1,1-difluoroethyl)-12-methoxycarbonyl-1,10-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraen-12-yl]-12-ethyl-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
• Vinflunine ditartrate [USAN]
• VINFLUNINE DITARTRATE [WHO-DD]
• Aspidospermidine-3-carboxylic acid, 4-(acetyloxy)-6,7-didehydro-15-((2R,4R,6S,8S)-4-(1,1-difluoroethyl)-1,3,4,5,6,7,8,9-octahydro-8-(methoxycarbonyl)-2,6-methano-2H-azecino(4,3-b)indol-8-yl)-3-hydroxy-16-methoxy-1-methyl-, methyl ester, (2beta,3beta,4beta,5alpha,12R,19alpha)-, (2R,3R)-2,3-dihydroxybutanedioate (1:2)
• 33MG53C7XW
• Vinflunine bitartrate
• Vinflunine (ditartrate)
• 194468-36-5
• VINFLUNINE TARTRATE [MART.]
• BMS-710485
• 4'-DEOXY-20',20'-DIFLUORO-8'-NORVINCALEUKOBLASTINE BITARTRATE
• Q27256285
• VINFLUNINE TARTRATE (MART.)
• Vinflunine ditartrate (USAN)
• +Expand

• InChIKey： YIHUEPHBPPAAHH-GBROPSEISA-N
• Inchi： InChI=1S/C45H54F2N4O8.2C4H6O6/c1-8-42-14-11-16-51-17-15-43(36(42)51)30-19-31(34(56-5)20-33(30)49(4)37(43)45(55,40(54)58-7)38(42)59-25(2)52)44(39(53)57-6)21-26-18-27(41(3,46)47)23-50(22-26)24-29-28-12-9-10-13-32(28)48-35(29)44;2*5-1(3(7)8)2(6)4(9)10/h9-14,19-20,26-27,36-38,48,55H,8,15-18,21-24H2,1-7H3;2*1-2,5-6H,(H,7,8)(H,9,10)/t26-,27-,36+,37-,38-,42-,43-,44+,45+;2*1-,2-/m111/s1
• SMILES： OC([C@@H]([C@H](C(=O)O)O)O)=O.OC([C@@H]([C@H](C(=O)O)O)O)=O.CC([C@H]1CN2C[C@@H](C[C@@](C3=C(OC)C=C4C([C@]56CCN7CC=C[C@@]([C@@H]57)(CC)[C@@H](OC(=O)C)[C@](O)(C(OC)=O)[C@@H]6N4C)=C3)(C(OC)=O)C3NC4=CC=CC=C4C=3C2)C1)(F)F

Computed Properties

• Exact Mass: 1116.424
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 25
• Rotatable Bond Count: 16
• Monoisotopic Mass: 1116.424
• Heavy Atom Count: 79
• Complexity: 1850
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 364A^2

Experimental Properties

• Melting Point: 244-246°C (dec)